Cas no 2411221-90-2 (2-[1-(Oxirane-2-carbonyl)piperidin-4-yl]-2-phenylacetonitrile)

• Product Name: 2-[1-(Oxirane-2-carbonyl)piperidin-4-yl]-2-phenylacetonitrile
• CAS No: 2411221-90-2
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 5790262
• PubChem ID: 154879938
• Update Time: 2025-08-02

2-[1-(Oxirane-2-carbonyl)piperidin-4-yl]-2-phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-7560823
• 2-[1-(Oxirane-2-carbonyl)piperidin-4-yl]-2-phenylacetonitrile
• Z3687643482
• 2411221-90-2

• Inchi： 1S/C16H18N2O2/c17-10-14(12-4-2-1-3-5-12)13-6-8-18(9-7-13)16(19)15-11-20-15/h1-5,13-15H,6-9,11H2
• InChI Key： QXKPKRBSFFHNDO-UHFFFAOYSA-N
• SMILES： O1CC1C(N1CCC(C(C#N)C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 270.136827821g/mol
• Monoisotopic Mass: 270.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.6Ų

Additional information on 2-[1-(Oxirane-2-carbonyl)piperidin-4-yl]-2-phenylacetonitrile

Compound CAS No: 2411221-90-2 - 2-[1-(Oxirane-2-carbonyl)piperidin-4-yl]-2-phenylacetonitrile

The compound CAS No: 2411221-90-2, also known as 2-[1-(Oxirane-2-carbonyl)piperidin-4-yl]-2-phenylacetonitrile, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a piperidine ring with an oxirane (epoxide) group and a phenylacetonitrile moiety. The integration of these functional groups makes it a versatile compound with diverse applications in drug discovery, materials science, and advanced chemical synthesis.

Recent studies have highlighted the importance of epoxide-containing compounds in medicinal chemistry due to their ability to participate in various bioactive interactions. The oxirane group in this compound is particularly interesting as it can undergo ring-opening reactions under specific conditions, making it a valuable component in the design of bioactive molecules. Additionally, the piperidine ring contributes to the molecule's stability and enhances its pharmacokinetic properties, making it an attractive candidate for drug development.

The synthesis of CAS No: 2411221-90-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported successful syntheses using a combination of nucleophilic attack on the epoxide group and subsequent cyclization reactions to form the piperidine ring. The optimization of reaction conditions has significantly improved the yield and purity of the compound, making it more accessible for large-scale production and further research.

In terms of applications, this compound has shown promise in the field of drug delivery systems due to its ability to act as a carrier for bioactive molecules. The phenylacetonitrile moiety provides additional functionalization sites, allowing for further modification to tailor the compound's properties for specific applications. Recent studies have also explored its potential as an intermediate in the synthesis of complex molecules with intricate architectures, further underscoring its versatility.

From an environmental perspective, the compound's synthesis and application are considered eco-friendly due to the use of non-toxic reagents and energy-efficient reaction conditions. This aligns with the growing trend towards sustainable chemistry practices in both academia and industry.

In conclusion, CAS No: 2411221-90-2 - 2-[1-(Oxirane-2-carbonyl)piperidin-4-yl]-2-phenylacetonitrile is a multifaceted compound with significant potential across various chemical disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within medicinal chemistry and materials science.